1,3-Dibromo-2-fluoropropane

• IUPAC Name: 1,3-dibromo-2-fluoropropane
• InChI: InChI=1S/C3H5Br2F/c4-1-3(6)2-5/h3H,1-2H2
• InChI Key: KYIIUMNWPYKBMC-UHFFFAOYSA-N
• Canonical SMILES: C(C(CBr)F)Br
• Molecular Formula: C3H5Br2F
• DSSTOX Substance ID: DTXSID801345588
• Molecular Weight: 219.88 g/mol
• CAS No.: 1786-38-5

Description

1,3-Dibromo-2-fluoropropane (CAS 1786-38-5) is a halogenated alkane featuring bromine atoms at the 1- and 3-positions and a fluorine atom at the 2-position of the propane backbone. Its molecular formula is C₃H₅Br₂F, with a molecular weight of 236.88 g/mol.

Comparison with Similar Compounds

1,3-Dibromo-2-methylpropane (CAS 28148-04-1)

• Structure : Br–C(CH₃)–Br (methyl substitution instead of fluorine).
• Molecular Formula : C₄H₈Br₂; MW : 231.92 g/mol.
• Applications : Used in R&D for organic synthesis.
• Hazards : Classified as acute toxicity Category 4, skin/eye irritant (Category 2), and STOT SE 3 (respiratory irritation) .
• Key Difference : The methyl group reduces electrophilicity compared to fluorine, altering reactivity in substitution reactions.

Fluorinated Bromopropanes

Ethyl 3-Bromo-2,2-Difluoropropanoate (CAS 111773-24-1)

• Structure : Ethyl ester with Br at C3 and two F atoms at C2.
• Molecular Formula : C₅H₇BrF₂O₂; MW : 217.01 g/mol.
• Applications : Building block in pharmaceuticals and agrochemicals; fluorine enhances stability and bioavailability .
• Key Difference : The ester group enables nucleophilic acyl substitution, diverging from 1,3-Dibromo-2-fluoropropane’s alkyl halide reactivity.

3-Bromo-1,1-difluoropropene (CAS 60917-29-5)

• Structure : Alkene with Br at C3 and F at C1.
• Molecular Formula : C₃H₃BrF₂; MW : 156.96 g/mol.
• Physical Properties : Predicted density 1.64 g/cm³ ; boiling point 47.6°C .
• Synthesis : Produced via fluorination of dibrominated precursors or radical additions .
• Key Difference : The double bond increases reactivity in cycloaddition or polymerization reactions.

Aromatic Analogs

1,4-Dibromo-2,3-difluorobenzene (CAS 156682-52-9)

• Structure : Benzene ring with Br at C1/C4 and F at C2/C3.
• Molecular Formula : C₆H₂Br₂F₂; MW : 271.89 g/mol.
• Hazards : Causes severe eye/skin irritation; requires rigorous handling protocols .
• Key Difference : Aromaticity directs reactivity toward electrophilic substitution rather than aliphatic chain reactions.

Data Tables

Table 1: Molecular and Physical Properties

Compound	CAS	Molecular Formula	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)
1,3-Dibromo-2-fluoropropane	1786-38-5	C₃H₅Br₂F	236.88	n/a	n/a
1,3-Dibromo-2-methylpropane	28148-04-1	C₄H₈Br₂	231.92	n/a	n/a
Ethyl 3-Bromo-2,2-Difluoropropanoate	111773-24-1	C₅H₇BrF₂O₂	217.01	n/a	n/a
3-Bromo-1,1-difluoropropene	60917-29-5	C₃H₃BrF₂	156.96	1.642 (predicted)	47.6 (predicted)
1,4-Dibromo-2,3-difluorobenzene	156682-52-9	C₆H₂Br₂F₂	271.89	n/a	n/a

Research Findings

• Reactivity : Fluorine’s electronegativity in 1,3-Dibromo-2-fluoropropane enhances bromine’s leaving-group ability, favoring SN2 mechanisms. In contrast, ethyl ester derivatives () undergo nucleophilic acyl substitutions .
• Synthetic Utility : 3-Bromo-1,1-difluoropropene’s alkene moiety enables applications in polymer chemistry, unlike saturated analogs .
• Regulatory Status : Toyota’s inclusion of 1,3-Dibromo-2-fluoropropane in banned substances suggests environmental or toxicity concerns, mirroring trends for halogenated alkanes .